(2R,3R)-Diethyl 2-acetoxy-3-bromosuccinate
Overview
Description
(2R,3R)-Diethyl 2-acetoxy-3-bromosuccinate, also known as DEBS, is an organic compound with a molecular formula of C7H11BrO4. It is a colorless solid that has been used in a variety of scientific research applications. DEBS is a chiral molecule and has been used for the synthesis of a variety of compounds.
Scientific Research Applications
1. Application in Organic Syntheses
(2R,3R)-Diethyl 2-acetoxy-3-bromosuccinate is utilized as an intermediate in the synthesis of various organic compounds. It plays a key role in the stereoselective synthesis of other complex molecules. For instance, it serves as an intermediate in the synthesis of diethyl (2S,3R)-2-(N-tert-butoxycarbonyl)amino-3-hydroxysuccinate, a compound used in stereoselective reactions and protection reactions in organic chemistry (Saitô, Komada, & Moriwake, 2003).
2. Role in Synthesis of Amino Acids
This chemical is instrumental in the stereoselective synthesis of certain amino acids. For example, it's involved in the production of (2R,3R) and (2R,3S)-3-hydroxyleucines, which are important in the field of biochemistry and pharmaceuticals (Raghavan & Tony, 2004).
3. Use in Synthesizing Cyclopentene Derivatives
The compound has been used in the synthesis of methyl 5-hydroxy-2-methyl-3-oxo-1-cyclopentene carboxylate. This process involves the acetoxylation of methyl 2-methyl-3-oxo-1-cyclopentene carboxylate, showcasing its utility in producing cyclopentene derivatives (Finch & Schlittler, 1968).
4. Involvement in Bromination Reactions
It's also relevant in studies of electron impact-induced halogen elimination, providing insights into the mechanisms of halogenation in organic chemistry (Bornstein et al., 1993).
5. Role in Synthesizing Functionalized Compounds
This compound is crucial in the synthesis of 2-bromomethyl-2,3-dihydrobenzofurans, highlighting its role in creating highly functionalized and valuable compounds in organic synthesis (Furst et al., 2020).
properties
IUPAC Name |
diethyl (2R,3R)-2-acetyloxy-3-bromobutanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15BrO6/c1-4-15-9(13)7(11)8(17-6(3)12)10(14)16-5-2/h7-8H,4-5H2,1-3H3/t7-,8+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAEXOXZYBOQKKQ-SFYZADRCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(C(=O)OCC)Br)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H]([C@H](C(=O)OCC)Br)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15BrO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40744310 |
Source
|
| Record name | Diethyl (2R,3R)-2-(acetyloxy)-3-bromobutanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40744310 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,3R)-Diethyl 2-acetoxy-3-bromosuccinate | |
CAS RN |
74213-59-5 |
Source
|
| Record name | Diethyl (2R,3R)-2-(acetyloxy)-3-bromobutanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40744310 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2'-Chloro-1-methyl-1,2,3,4,5,6-hexahydro-[4,4']bipyridinyl formic acid salt](/img/structure/B1402693.png)
